Cas no 20595-29-3 (2-fluorocinnamic acid)

2-fluorocinnamic acid structure
2-fluorocinnamic acid structure
Product Name:2-fluorocinnamic acid
CAS No:20595-29-3
MF:C9H7FO2
MW:166.149086236954
CID:910094
PubChem ID:735833
Update Time:2025-04-19

2-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluorocinnamic acid
    • AMY3986
    • MFCD00004370
    • (E)-3-(2-Fluorophenyl)acrylic acid
    • (2E)-3-(2-Fluorophenyl)-2-propenoic acid
    • BBL016304
    • EN300-344859
    • STK399773
    • (e)-3-(2-fluoro-phenyl)-acrylic acid
    • NSC-73989
    • o-Fluorocinnamic acid
    • (E)-3-(2-fluorophenyl)prop-2-enoic acid
    • (E)-2-FLUOROCINNAMIC ACID
    • 2-Propenoic acid, 3-(2-fluorophenyl)-
    • F0248
    • trans-2-fluoro-cinnamic acid
    • AC7832
    • NSC 73989
    • AC-14118
    • 3-(2-fluoro-phenyl)-acrylic acid
    • J-800234
    • 451-69-4
    • Cinnamic acid, o-fluoro-
    • Cinnamic acid, o-fluoro-, (Z)-
    • J-640233
    • 3-(2-Fluorophenyl)acrylic acid
    • MS-10591
    • ortho-Fluorocinnamate
    • 2-Fluorocinnamic acid, 98%
    • AB01331330-02
    • 18944-77-9
    • o-Fluorzimtsaure
    • 2-PROPENOIC ACID, 3-(2-FLUOROPHENYL)-, (2E)-
    • InChI=1/C9H7FO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5+
    • F0001-0681
    • AKOS000113544
    • IOUDZAFBPDDAMK-AATRIKPKSA-
    • 20595-29-3
    • SCHEMBL79637
    • EINECS 207-195-3
    • NCGC00337139-01
    • Q-102018
    • (2E)-3-(2-fluorophenyl)prop-2-enoic acid
    • A826732
    • DTXSID601274238
    • NSC73989
    • NS00043519
    • 3-(2-Fluorophenyl)propenoic acid
    • (E)-3-(2-Fluorophenyl)acrylicacid
    • 3-(2-fluorophenyl)-2-propenoic acid
    • CS-W014304
    • BRN 1863963
    • Z2573655240
    • Inchi: 1S/C9H7FO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5+
    • InChI Key: IOUDZAFBPDDAMK-AATRIKPKSA-N
    • SMILES: FC1C=CC=CC=1/C=C/C(=O)O

Computed Properties

  • Exact Mass: 166.043008
  • Monoisotopic Mass: 166.043008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Melting Point: 179.0 °C
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd